Conglomerate crystallization on self-assembled monolayers†

Chemical Communications Pub Date: 2011-10-11 DOI: 10.1039/C1CC14952K

Abstract

In this communication, we demonstrate that chiral self-assembled monolayers can be used for polymorphism control of chiral crystals. We studied the crystallization of DL-glutamic acid on chiral self-assembled monolayers and showed that crystallization of DL-glutamic acid on the chiral SAMs resulted in stabilization of the metastable conglomerate form.

Graphical abstract: Conglomerate crystallization on self-assembled monolayers
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